Cas no 2172249-04-4 (4-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-4-carboxylic acid)

• Product Name: 4-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-4-carboxylic acid
• CAS No: 2172249-04-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6273984
• PubChem ID: 165586425
• Update Time: 2025-06-23

4-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-4-carboxylic acid
• EN300-1535711
• 2172249-04-4
• 4-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-2-27(25(32)33)11-13-29(14-12-27)24(31)15-18(30)16-28-26(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23,30H,2,11-17H2,1H3,(H,28,34)(H,32,33)
• InChI Key： HKVZMRAEQZXLCL-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCN(C(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)O)=O)CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Additional information on 4-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-4-carboxylic acid

Introduction to 4-Ethyl-1-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-3-hydroxybutanoyl)piperidine-4-carboxylic Acid (CAS No. 2172249-04-4)

The compound 4-Ethyl-1-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-3-hydroxybutanoyl)piperidine-4-carboxylic acid, identified by the CAS registry number 2172249-04-4, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and applications in drug design.

The structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine. The piperidine moiety is substituted at the 4-position with a carboxylic acid group, making it a piperidine carboxylic acid derivative. Additionally, the molecule features an ethyl group attached to the 4-position of the piperidine ring, contributing to its structural complexity and potential bioavailability.

A key feature of this compound is the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is attached via an amino linkage to a hydroxybutanoyl chain. The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its inclusion in this compound suggests that it may play a role in modulating the molecule's reactivity or stability during synthesis or in biological systems.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of agents targeting various therapeutic areas such as inflammation, pain, and neurodegenerative diseases. The hydroxybutanoyl chain attached to the Fmoc group introduces hydroxyl functionality, which can influence the molecule's solubility, bioavailability, and interactions with biological targets.

The synthesis of this compound likely involves multi-step organic reactions, including amide bond formation, protection/deprotection strategies, and cyclization reactions. The use of Fmoc as a protecting group suggests that this compound may be synthesized via peptide coupling techniques or other methods commonly employed in medicinal chemistry.

In terms of biological activity, piperidine derivatives are known for their ability to modulate ion channels, enzyme activity, and receptor interactions. The presence of both hydrophilic (carboxylic acid) and hydrophobic (ethyl group) moieties in this compound may confer it with a unique balance of lipophilicity and hydrophilicity, potentially enhancing its ability to cross cellular membranes and interact with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties and bioavailability of complex molecules like this one. Computational models can provide insights into how structural modifications, such as the addition of the ethyl group or the Fmoc-amino chain, affect key parameters like absorption, distribution, metabolism, and excretion (ADME).

The inclusion of an Fmoc group also raises interesting possibilities for site-specific conjugation or modification. For instance, this group could serve as a handle for attaching other functional groups or biomolecules during further chemical modifications or drug delivery system designs.

In conclusion, 4-Ethyl-1-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-3-hydroxybutanoyl)piperidine-4-carboxylic acid (CAS No. 2172249-04-4) represents a sophisticated organic molecule with promising potential in drug discovery and development. Its unique structure combines features that may enhance its pharmacological properties while offering opportunities for further chemical modification and functionalization.